Methyl 4-amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate

• IUPAC Name: methyl 4-amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C7H8F3N3O2/c1-15-6(14)5-4(11)2-13(12-5)3-7(8,9)10/h2H,3,11H2,1H3
• InChI Key: FICNYKRQUPDDOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C=C1N)CC(F)(F)F
• Molecular Formula: C7H8F3N3O2
• Molecular Weight: 223.15 g/mol

Description

“Methyl 4-amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate” is a compound that belongs to the class of pyrazoles. Pyrazoles are a type of heterocyclic aromatic organic compounds, which consist of a 5-membered ring with three carbon atoms and two nitrogen atoms. The specific compound you mentioned has a trifluoroethyl group attached to it.

Synthesis Analysis

The synthesis of pyrazoles, including the specific compound you mentioned, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. These methods offer mild conditions, broad substrate scope, and excellent functional group tolerance.

Chemical Reactions Analysis

Pyrazoles, including the specific compound you mentioned, are known to participate in a variety of chemical reactions. They can undergo [3+2] cycloaddition reactions, acceptorless dehydrogenative coupling reactions, and Cu-catalyzed aerobic oxidative cyclization. These reactions can lead to the formation of a wide range of pyrazole derivatives.

Future Directions

Pyrazoles, including “Methyl 4-amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate”, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, future research directions may include the development of new synthetic methods, the exploration of new biological activities, and the design of new pyrazole-based drugs.